Cas no 2097891-64-8 (1-phenyl-3-[4-(1H-pyrazol-1-yl)cyclohexyl]urea)

• Product Name: 1-phenyl-3-[4-(1H-pyrazol-1-yl)cyclohexyl]urea
• CAS No: 2097891-64-8
• MF: C₁₆H₂₀N₄O
• MW: 284.3562
• CID: 5467958
• Update Time: 2025-10-28

1-phenyl-3-[4-(1H-pyrazol-1-yl)cyclohexyl]urea Chemical and Physical Properties

Names and Identifiers

• Urea, N-phenyl-N'-[4-(1H-pyrazol-1-yl)cyclohexyl]-
• 1-phenyl-3-[4-(1H-pyrazol-1-yl)cyclohexyl]urea
• 1-phenyl-3-(4-pyrazol-1-ylcyclohexyl)urea

• Inchi： 1S/C16H20N4O/c21-16(18-13-5-2-1-3-6-13)19-14-7-9-15(10-8-14)20-12-4-11-17-20/h1-6,11-12,14-15H,7-10H2,(H2,18,19,21)
• InChI Key： ZYSXAIDFAQOVRG-UHFFFAOYSA-N
• SMILES： O=C(N([H])C1C([H])=C([H])C([H])=C([H])C=1[H])N([H])C1([H])C([H])([H])C([H])([H])C([H])(C([H])([H])C1([H])[H])N1C([H])=C([H])C([H])=N1

Computed Properties

• Exact Mass: 284.16371127 g/mol
• Monoisotopic Mass: 284.16371127 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 284.36
• XLogP3: 2.2
• Topological Polar Surface Area: 59

Additional information on 1-phenyl-3-[4-(1H-pyrazol-1-yl)cyclohexyl]urea

Comprehensive Analysis of 1-phenyl-3-[4-(1H-pyrazol-1-yl)cyclohexyl]urea (CAS No. 2097891-64-8): Properties, Applications, and Research Insights

The compound 1-phenyl-3-[4-(1H-pyrazol-1-yl)cyclohexyl]urea (CAS No. 2097891-64-8) has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry and material science. This urea derivative combines a phenyl group with a pyrazole-substituted cyclohexyl moiety, creating a versatile scaffold for drug discovery and other industrial applications. Researchers are particularly interested in its hydrogen-bonding capabilities and molecular recognition properties, which make it valuable for designing new pharmaceutical agents.

In the context of current scientific trends, 1-phenyl-3-[4-(1H-pyrazol-1-yl)cyclohexyl]urea aligns with the growing demand for small molecule modulators in targeted therapies. The presence of both pyrazole and urea functional groups in its structure makes it particularly interesting for investigating protein-protein interactions and enzyme inhibition. These characteristics have led to its exploration in areas such as kinase inhibition and GPCR modulation, which are hot topics in contemporary drug development.

The synthesis of CAS 2097891-64-8 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high yield and purity. Recent publications have highlighted improved synthetic routes that enhance the compound's accessibility for research purposes. Its physicochemical properties, including solubility profiles and stability under various conditions, have been thoroughly characterized to support its potential applications. These studies are particularly relevant to researchers looking for bioavailable scaffold compounds or molecular probes for biological studies.

From a commercial perspective, the demand for 1-phenyl-3-[4-(1H-pyrazol-1-yl)cyclohexyl]urea has been steadily increasing, driven by its potential in pharmaceutical intermediates and specialty chemicals. Suppliers often highlight its high purity grades (typically >98%) and provide detailed analytical data including HPLC, NMR, and mass spectrometry results. This transparency in quality control addresses one of the key concerns researchers have when sourcing novel chemical entities.

In computational chemistry and drug design applications, this compound serves as an interesting case study for molecular docking and QSAR modeling. Its balanced lipophilicity and presence of multiple hydrogen bond donors/acceptors make it a valuable template for studying ligand-receptor interactions. Several research groups have published structure-activity relationship studies using this scaffold, contributing to the growing body of knowledge about heterocyclic urea derivatives in medicinal chemistry.

The safety profile of 2097891-64-8 has been investigated through standard toxicological assessments, with results indicating it as a promising candidate for further development. While not currently approved for any therapeutic use, its in vitro and in vivo performance in preliminary studies has generated optimism about its potential applications. Researchers are particularly interested in its pharmacokinetic properties and metabolic stability, which are crucial factors in drug development pipelines.

Looking ahead, the scientific community anticipates more discoveries involving 1-phenyl-3-[4-(1H-pyrazol-1-yl)cyclohexyl]urea, especially in the context of personalized medicine and targeted drug delivery. Its modular structure allows for various modifications, making it adaptable to different research needs. As the field of fragment-based drug discovery continues to evolve, compounds like this with well-defined pharmacophores are expected to play increasingly important roles.

For researchers working with CAS 2097891-64-8, proper storage conditions (typically at room temperature in a dry environment) and handling procedures are essential to maintain compound integrity. Many laboratories have developed specialized protocols for its use in various experimental settings, particularly in high-throughput screening applications. The compound's stability under different pH conditions and its compatibility with common organic solvents have been documented in several technical reports.

The intellectual property landscape surrounding 1-phenyl-3-[4-(1H-pyrazol-1-yl)cyclohexyl]urea includes several patents covering its synthesis methods and potential therapeutic applications. This legal framework influences its availability for research and development purposes, with some formulations requiring licensing agreements. The compound's presence in patent literature underscores its perceived value in both academic and industrial research settings.

In conclusion, 2097891-64-8 represents an important example of how carefully designed small organic molecules can serve multiple purposes in scientific research. Its combination of a cyclohexyl linker, pyrazole ring, and urea functionality creates a versatile platform for innovation across various chemistry disciplines. As research continues to uncover new applications for this compound, its role in advancing scientific knowledge and technological applications is likely to expand significantly in the coming years.